Cas no 21008-79-7 ((15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one)

(15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one structure
21008-79-7 structure
Product Name:(15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one
CAS No:21008-79-7
MF:C23H45N3O
MW:379.622906446457
CID:1397495
PubChem ID:192984
Update Time:2025-04-20

(15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

    • (15aR)-4-(4-aminobutyl)octadecahydropyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one
    • Pyrido(1,2-e)(1,5)diazacycloheptadecin-5(6H)-one, 4-(4-aminobutyl)octadecahydro-, (R)-
    • Pyrido[1,2-e][1,5]diazacycloheptadecin-5(6H)-one, 4-(4-aminobutyl)octadecahydro-, (R)-
    • DTXSID20943309
    • (17R)-5-(4-aminobutyl)-1,5-diazabicyclo[15.4.0]henicosan-6-one
    • 4-(4-Aminobutyl)octadecahydropyrido[1,2-E][1,5]diazacycloheptadecin-5(6H)-one #
    • BMGOFEXYTOOWHE-JOCHJYFZSA-N
    • Oncinotine
    • 4-(4-Aminobutyl)octadecahydropyrido[1,2-E][1,5]diazacycloheptadecin-5(6H)-one
    • 21008-79-7
    • Inchi: 1S/C23H45N3O/c24-17-10-12-19-26-21-13-20-25-18-11-9-15-22(25)14-7-5-3-1-2-4-6-8-16-23(26)27/h22H,1-21,24H2/t22-/m1/s1
    • InChI Key: BMGOFEXYTOOWHE-JOCHJYFZSA-N
    • SMILES: O=C1CCCCCCCCCC[C@@H]2CCCCN2CCCN1CCCCN

Computed Properties

  • Exact Mass: 379.35655
  • Monoisotopic Mass: 379.35626307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57
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